Cas no 90348-29-1 (5-Nitro-1H-indazole-3-carbonitrile)

• Product Name: 5-Nitro-1H-indazole-3-carbonitrile
• CAS No: 90348-29-1
• MF: C₈H₄N₄O₂
• MW: 188.142960548401
• MDL: MFCD09701265
• CID: 823368
• PubChem ID: 22567219
• Update Time: 2024-10-26

5-Nitro-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-indazole-3-carbonitrile
• 5-Nitro-1H-indazole-3-carbonitrile (ACI)
• 3-Cyano-5-nitro-1H-indazole
• SB39754
• SCHEMBL3135230
• MFCD09701265
• 1H-Indazole-3-carbonitrile, 5-nitro-
• 90348-29-1
• 5-Nitro-2H-indazole-3-carbonitrile
• AS-61926
• DB-078652
• DTXSID20626544
• G11820
• AKOS006331275
• WXTZAAHDBOKXDI-UHFFFAOYSA-N

• MDL： MFCD09701265
• Inchi： 1S/C8H4N4O2/c9-4-8-6-3-5(12(13)14)1-2-7(6)10-11-8/h1-3H,(H,10,11)
• InChI Key： WXTZAAHDBOKXDI-UHFFFAOYSA-N
• SMILES： N#CC1C2C(=CC=C([N+](=O)[O-])C=2)NN=1

Computed Properties

• Exact Mass: 188.03342538g/mol
• Monoisotopic Mass: 188.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.3Ų